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Yttrium-89 (89Y), as the only stable isotope of yttrium, plays a significant role in various
scientific and technical fields, including medical isotope production, nuclear reactor technology,
and dosimetry. The production of medically relevant radionuclides, such as Zirconium-89 (8°Zr)
for positron emission tomography (PET) imaging, relies on precise knowledge of proton-
induced reaction cross-sections on 8°Y. Similarly, in nuclear reactor applications, neutron-
induced reaction data for 8°Y are crucial for understanding neutron flux and material activation.
[1][2] This guide provides a comparative assessment of the accuracy of commonly used
yttrium-89 nuclear reaction cross-sections, presenting experimental data alongside values
from major evaluated nuclear data libraries.

Comparison of Evaluated Nuclear Data Libraries

Several internationally recognized libraries provide evaluated nuclear data for yttrium-89.
These libraries compile and evaluate experimental data to produce a recommended set of
cross-sections. The most prominent libraries include:

o ENDF/B (Evaluated Nuclear Data File, USA): A comprehensive library of nuclear data.[3]

o JEFF (Joint Evaluated Fission and Fusion File, OECD/NEA): A collaboration of NEA Data
Bank member countries.[3][4]
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o JENDL (Japanese Evaluated Nuclear Data Library, Japan): A library primarily focused on
fission reactor applications.[3]

o CENDL (Chinese Nuclear Data Library): China's evaluated nuclear data library.[5]

o TENDL (TALYS-based Evaluated Nuclear Data Library): A library generated using the TALYS
nuclear reaction code.[6]

» IRDFF (International Reactor Dosimetry and Fusion File): A standardized library for reactor
dosimetry applications.[7]

Discrepancies can exist between these libraries, highlighting the importance of comparing them
with up-to-date experimental data.[8][9]

Neutron-Induced Reactions
Yttrium-89 (n,2n)%8Y Reaction

The 89Y(n,2n)88Y reaction is important for high-energy neutron monitoring and is included in the
International Reactor Dosimetry and Fusion File (IRDFF).[7] Below is a comparison of
experimental cross-section data with various evaluated libraries.

Table 1: Comparison of 8Y(n,2n)28Y Cross-Section Data
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Note: Values from libraries are estimated from graphical representations in the cited sources.

Recent measurements for the 89Y(n,2n) reaction show good agreement with evaluated data

libraries like TENDL-2015 and EAF-2010.[6] However, for specific reactor spectra, some
libraries like ENDF/B-VII.0 have shown an underprediction of about 10%.[7]

Yttrium-89 (n,y)°°Y Reaction

The neutron capture cross-section of 8°Y is particularly important for s-process nucleosynthesis

studies, as #9Y is a neutron magic nuclide (N=50).[11][12]

Table 2: Comparison of 89Y(n,y)?°Y Cross-Section Data
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For energies up to 4 MeV, the CENDL library shows better agreement with experimental data

compared to JEFF-2.2.[5] Theoretical calculations, such as those from the TNG code, have

shown improved agreement with experimental data above 2 MeV compared to older

evaluations.[5]

Proton-Induced Reactions
Yttrium-89 (p,n)2°Zr Reaction

The 8%Y(p,n)8%Zr reaction is the primary production route for the PET imaging isotope 8°Zr.[1]

The IAEA provides a set of recommended cross-sections for this reaction.[14]

Table 3: 89Y(p,n)®°Zr Cross-Section Data from TALYS and EXFOR

Incident Proton Energy

(MeV)

TALYS Calculation (mb)

EXFOR Experimental Data

(mb)

~5 - 20 (Peak Region)

Good agreement with

experimental data[1]

Multiple datasets available[1]

<5

Overestimation by some

optical model potentials[15]

Data available[15]
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Theoretical calculations using codes like TALYS generally show good agreement with
experimental data from the EXFOR database.[1] However, at the lowest energies, some widely
used optical model potentials have been shown to significantly overestimate the reaction cross-
sections.[15]

Experimental Protocols

The accuracy of nuclear cross-section data is fundamentally dependent on the experimental
methods used for their measurement. Two common techniques are the activation method and
the time-of-flight method.

Activation Method

This is a widely used technique for measuring neutron-induced reaction cross-sections.[16]

o Sample Irradiation: A sample of the target material (e.g., high-purity Y203 powder) is
irradiated with a neutron beam of a specific energy or spectrum.[6][17] The neutron flux is
often determined simultaneously by irradiating a monitor foil with a well-known reaction
cross-section (e.g., 2’Al(n,a)2*Na or *3Nb(n,2n)°2™Nb).[6][13]

o Activity Measurement: After irradiation, the sample is removed, and the radioactivity of the
product nuclide is measured using a high-resolution gamma-ray spectrometer (e.g., an
HPGe detector).

e Cross-Section Calculation: The reaction cross-section is calculated from the measured
activity, the number of target nuclei, the neutron flux, and the irradiation and decay times.
Corrections are applied for factors like gamma-ray attenuation, detector efficiency, and
measurement geometry.
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Activation Method Workflow
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Caption: Experimental workflow for the activation method.

Time-of-Flight (TOF) Method

The TOF method is used to measure energy-dependent cross-sections, particularly for neutron
capture reactions.[11][12][16]
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Pulsed Neutron Beam: A pulsed beam of neutrons is generated, typically through a reaction
like “Li(p,n)’Be.[11][12]

Neutron Flight and Interaction: The neutrons travel a known distance (flight path) to the
yttrium sample. The time it takes for a neutron to travel this distance is directly related to its
kinetic energy.

Gamma-Ray Detection: When a neutron is captured by a 8°Y nucleus, prompt gamma-rays
are emitted. These are detected by a scintillator (e.g., Nal(Tl)) or other gamma-ray detector
placed near the sample.[11][12]

Data Acquisition: The time difference between the neutron pulse generation and the
detection of the capture gamma-ray is recorded for each event. This "time-of-flight"
determines the energy of the incident neutron.

Cross-Section Determination: The capture cross-section as a function of neutron energy is
determined by analyzing the number of capture events at each TOF (i.e., at each energy),
normalized to the incident neutron flux. A standard reaction, like 1°’Au(n,y), is often used for
absolute normalization.[11][12]
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Time-of-Flight (TOF) Method Workflow
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Caption: Experimental workflow for the Time-of-Flight (TOF) method.
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Data Evaluation and Discrepancies

The process of creating an evaluated nuclear data library involves collecting all available
experimental data, assessing their quality and uncertainties, and using nuclear model codes to
fill in gaps and resolve discrepancies.

There can be significant disagreements between different experimental datasets. For example,
in the case of the 8Y(y,n) reaction, longstanding discrepancies have been observed between
data from different facilities like Livermore and Saclay.[18][19] These differences can arise from
systematic uncertainties in the experimental setups.

The relationship between experimental data, theoretical models, and evaluated libraries is
cyclical. New, more accurate experimental data are used to refine theoretical models and
improve the evaluations in the nuclear data libraries. In turn, these improved libraries are used
in simulations that can guide future experiments.

Nuclear Data Evaluation Cycle

Experimental Data
(e.g., EXFOR database)

Constrain Model Parameters \Guide New Experiments

Theoretical Models

Data for Evaluation (e.g., TALYS, EMPIRE)

Identify Discrepancies
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Caption: Logical relationship between data sources.
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Conclusion

The accuracy of yttrium-89 nuclear reaction cross-sections is critical for a range of
applications. While modern evaluated nuclear data libraries like JENDL-4.0, TENDL, and
IRDFF generally show good agreement with recent experimental data for key reactions like
(n,2n) and (n,y), discrepancies still exist, particularly for certain energy ranges or specific
reactor spectra. For the production of medical isotopes via the (p,n) reaction, theoretical
models are largely reliable, but care must be taken at lower energies where some models may
fail. Researchers, scientists, and drug development professionals should consult the latest
experimental data available in databases like EXFOR and consider the specific evaluated
library that best suits their energy range and application. Continuous efforts in high-precision
experimental measurements are essential for refining these data libraries and improving their
predictive accuracy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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